N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C20H22N6O4/c1-11-9-16(26(25-11)20-22-13(3)12(2)17(27)24-20)23-19(29)18(28)21-10-14-5-7-15(30-4)8-6-14/h5-9H,10H2,1-4H3,(H,21,28)(H,23,29)(H,22,24,27)
• InChI Key: RACSCGKYTLQQAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)OC)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C20H22N6O4
• Molecular Weight: 410.4 g/mol

Description

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C20H22N6O4 and its molecular weight is 410.434. The purity is usually 95%.
BenchChem offers high-quality N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxybenzyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(4-methoxybenzyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity of Pyrazolopyrimidinones Research has shown that derivatives similar to the specified compound, specifically pyrazolo[3,4-d]pyrimidin-4-ones, exhibit significant antitumor activity. A study by Khaled R. A. Abdellatif et al. (2014) synthesized a series of pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them against the MCF-7 human breast adenocarcinoma cell line. The results indicated that almost all tested compounds revealed antitumor activity, with one compound displaying potent inhibitory activity with an IC50 of 11 µM, suggesting potential applications in anticancer therapy (Abdellatif et al., 2014).

Insecticidal and Antibacterial Potential Another study by P. P. Deohate and Kalpana A. Palaspagar (2020) focused on the synthesis of pyrimidine-linked pyrazole heterocyclics through microwave irradiation. These compounds were evaluated for their insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms. This research highlights the potential of pyrazole and pyrimidine derivatives in agricultural and antimicrobial applications (Deohate & Palaspagar, 2020).

Antifungal and Antibacterial Pharmacophore Sites A. Titi et al. (2020) synthesized and characterized pyrazole derivatives, including studies on their X-ray crystal structure and bioactivities. These compounds showed promising biological activity against breast cancer and microbes, identifying antitumor, antifungal, and antibacterial pharmacophore sites. Such findings suggest the utility of pyrazole derivatives in developing new therapeutic agents (Titi et al., 2020).